Cas no 1261931-02-5 (2-(4-ethoxycarbonylphenyl)-6-fluorobenzoic Acid)
2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid is a fluorinated aromatic carboxylic acid derivative with a molecular structure incorporating both ester and carboxylic acid functional groups. This compound is of interest in synthetic organic chemistry, particularly as an intermediate in the preparation of pharmaceuticals and advanced materials. The presence of the fluorine atom enhances its reactivity and potential for selective transformations, while the ethoxycarbonyl group offers versatility for further derivatization. Its well-defined structure and stability under controlled conditions make it a reliable building block for complex molecular architectures. The compound is typically handled under standard laboratory conditions, with purity and consistency being key attributes for research applications.
1261931-02-5 structure
Product Name:2-(4-ethoxycarbonylphenyl)-6-fluorobenzoic Acid
CAS No:1261931-02-5
MF:C16H13FO4
MW:288.270428419113
MDL:MFCD18322043
CID:1219336
PubChem ID:53227873
Update Time:2025-05-27
2-(4-ethoxycarbonylphenyl)-6-fluorobenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-ethoxycarbonylphenyl)-6-fluorobenzoic Acid
- MFCD18322043
- 1261931-02-5
- DTXSID90691406
- 4'-(Ethoxycarbonyl)-3-fluoro[1,1'-biphenyl]-2-carboxylic acid
- 2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid, 95%
-
- MDL: MFCD18322043
- Inchi: 1S/C16H13FO4/c1-2-21-16(20)11-8-6-10(7-9-11)12-4-3-5-13(17)14(12)15(18)19/h3-9H,2H2,1H3,(H,18,19)
- InChI Key: DLLQNJZJCVQPPH-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1C(=O)O)C1C=CC(C(=O)OCC)=CC=1
Computed Properties
- Exact Mass: 288.07978705g/mol
- Monoisotopic Mass: 288.07978705g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 63.6Ų
2-(4-ethoxycarbonylphenyl)-6-fluorobenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB329318-5 g |
2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid, 95%; . |
1261931-02-5 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB329318-5g |
2-(4-Ethoxycarbonylphenyl)-6-fluorobenzoic acid, 95%; . |
1261931-02-5 | 95% | 5g |
€1159.00 | 2025-04-21 |
2-(4-ethoxycarbonylphenyl)-6-fluorobenzoic Acid Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
1261931-02-5 (2-(4-ethoxycarbonylphenyl)-6-fluorobenzoic Acid) Related Products
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- 1261955-65-0(2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-6-fluorobenzoic acid)
- 1262001-28-4(2-(3-fluoro-4-methoxycarbonylphenyl)benzoic Acid)
- 1261911-38-9(2-(3-fluoro-4-methoxycarbonylphenyl)-6-methylbenzoic Acid)
- 1262001-37-5(2-(4-Fluoro-3-methoxycarbonylphenyl)benzoic acid)
- 1261985-26-5(2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-methylbenzoic acid)
- 1261978-16-8(2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-fluorobenzoic acid)
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